Cas no 2172602-71-8 (methyl 3-(4-hydroxyoxepan-4-yl)azetidine-3-carboxylate)

• Product Name: methyl 3-(4-hydroxyoxepan-4-yl)azetidine-3-carboxylate
• CAS No: 2172602-71-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6204263
• PubChem ID: 165598102
• Update Time: 2025-06-10

methyl 3-(4-hydroxyoxepan-4-yl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-hydroxyoxepan-4-yl)azetidine-3-carboxylate
• EN300-1630593
• 2172602-71-8

• Inchi： 1S/C11H19NO4/c1-15-9(13)10(7-12-8-10)11(14)3-2-5-16-6-4-11/h12,14H,2-8H2,1H3
• InChI Key： KFSDWTUQQALORF-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C1(C(=O)OC)CNC1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.8Ų

Additional information on methyl 3-(4-hydroxyoxepan-4-yl)azetidine-3-carboxylate

Exploring the Potential of Methyl 3-(4-hydroxyoxepan-4-yl)azetidine-3-carboxylate (CAS No. 2172602-71-8): A Comprehensive Overview

In the rapidly evolving field of pharmaceutical and chemical research, methyl 3-(4-hydroxyoxepan-4-yl)azetidine-3-carboxylate (CAS No. 2172602-71-8) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and oxepane structural motifs, offers a promising scaffold for drug discovery and medicinal chemistry applications. Researchers are increasingly focusing on its potential as a building block for novel therapeutics, particularly in areas such as central nervous system (CNS) disorders, metabolic diseases, and anti-inflammatory agents.

The structural complexity of methyl 3-(4-hydroxyoxepan-4-yl)azetidine-3-carboxylate combines a four-membered azetidine ring with a seven-membered oxepane ring, creating a versatile platform for chemical modifications. This hybrid architecture is particularly attractive for addressing challenges in bioavailability and target selectivity, two critical factors in modern drug design. Recent studies have highlighted its potential as a protease inhibitor or receptor modulator, aligning with the growing demand for precision medicine solutions.

From a synthetic chemistry perspective, the preparation of CAS 2172602-71-8 involves innovative strategies that have captured the attention of organic chemists worldwide. The compound's hydroxyoxepane moiety presents both opportunities and challenges in stereochemical control, making it a fascinating subject for asymmetric synthesis research. Current trends in green chemistry have also influenced the development of more sustainable routes to this molecule, addressing environmental concerns in pharmaceutical manufacturing.

The pharmacological profile of methyl 3-(4-hydroxyoxepan-4-yl)azetidine carboxylate derivatives is currently under investigation in several academic and industrial laboratories. Preliminary data suggests interesting interactions with various biological targets, particularly those involved in neurotransmission and cellular signaling pathways. These findings have sparked discussions about its potential application in treating conditions like neurodegenerative diseases and chronic pain, topics that consistently rank high in medical research queries.

Analytical characterization of 2172602-71-8 presents unique challenges due to its complex structure. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its molecular properties. The compound's physicochemical characteristics, including its solubility profile and stability parameters, are critical considerations for formulation scientists working on drug delivery systems.

In the context of intellectual property, methyl 3-(4-hydroxyoxepan-4-yl)azetidine-3-carboxylate has been the subject of several recent patent applications, reflecting the pharmaceutical industry's growing interest in this chemical entity. These patents often focus on its use as an intermediate in the synthesis of more complex molecules or as a core structure for new chemical entities (NCEs) with improved therapeutic profiles.

The safety profile of CAS 2172602-71-8 remains an active area of investigation. While current data suggests favorable toxicological parameters, comprehensive studies are ongoing to evaluate its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. These investigations are particularly important given the increasing regulatory emphasis on drug safety and personalized medicine approaches.

From a market perspective, the demand for innovative heterocyclic compounds like methyl 3-(4-hydroxyoxepan-4-yl)azetidine-3-carboxylate continues to grow. Pharmaceutical companies are actively seeking novel scaffolds to overcome issues of drug resistance and to develop treatments for orphan diseases, making this compound a valuable asset in drug discovery pipelines.

Future research directions for 2172602-71-8 may include exploration of its structure-activity relationships (SAR), development of more efficient synthetic routes, and investigation of its potential in combination therapies. The compound's versatility also makes it an interesting candidate for bioconjugation strategies and prodrug development, areas that are gaining traction in modern pharmaceutical research.

In conclusion, methyl 3-(4-hydroxyoxepan-4-yl)azetidine-3-carboxylate (CAS No. 2172602-71-8) represents a fascinating intersection of synthetic chemistry and drug discovery. Its unique structural features and promising biological activities position it as a compound worthy of continued investigation in the quest for novel therapeutic agents. As research progresses, this molecule may well become a cornerstone in the development of next-generation pharmaceuticals addressing some of today's most challenging medical conditions.